Cas no 2229463-31-2 (1-(2-methoxynaphthalen-1-yl)-2-methylpropan-2-ol)

• Product Name: 1-(2-methoxynaphthalen-1-yl)-2-methylpropan-2-ol
• CAS No: 2229463-31-2
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 6253965
• PubChem ID: 165705230
• Update Time: 2025-10-21

1-(2-methoxynaphthalen-1-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxynaphthalen-1-yl)-2-methylpropan-2-ol
• 2229463-31-2
• EN300-1735299

• Inchi： 1S/C15H18O2/c1-15(2,16)10-13-12-7-5-4-6-11(12)8-9-14(13)17-3/h4-9,16H,10H2,1-3H3
• InChI Key： TVWWHKWZOOWLRM-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C(=CC=C2C=CC=CC=12)OC

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-methoxynaphthalen-1-yl)-2-methylpropan-2-ol

Compound CAS No 2229463-31-2: 1-(2-Methoxynaphthalen-1-yl)-2-Methylpropan-2-ol

The compound with CAS No 2229463-31-2, known as 1-(2-Methoxynaphthalen-1-yl)-2-Methylpropan-2-ol, is a structurally complex organic molecule that has garnered attention in various scientific domains. This compound is characterized by its unique combination of functional groups and aromatic systems, making it a subject of interest in both academic research and industrial applications. Recent studies have highlighted its potential in the fields of pharmaceuticals, materials science, and environmental chemistry.

The molecular structure of 1-(2-Methoxynaphthalen-1-yl)-2-Methylpropan-2-ol consists of a naphthalene ring system substituted with a methoxy group at the 2-position and a 1-position attached to a tertiary alcohol moiety. This arrangement imparts the compound with distinct chemical properties, including moderate solubility in organic solvents and reactivity towards nucleophilic substitution. The presence of the naphthalene ring also contributes to its UV absorption characteristics, which has been explored in recent studies for potential applications in optoelectronic materials.

Recent advancements in synthetic chemistry have enabled the development of more efficient synthesis routes for this compound. Researchers have employed transition metal-catalyzed coupling reactions to streamline its production, reducing both time and cost. These methods have also improved the overall yield, making it more feasible for large-scale manufacturing. The ability to synthesize this compound efficiently has opened new avenues for its application in drug discovery programs targeting various therapeutic areas.

In the realm of pharmaceuticals, 1-(2-Methoxynaphthalen-1-yl)-2-Methylpropan-2-ol has shown promise as a lead compound for the development of novel drug candidates. Its structural features, particularly the naphthalene moiety, are known to enhance bioavailability and improve drug-target binding affinity. Recent studies have explored its potential as an anti-inflammatory agent and a neuroprotective compound, with encouraging results from in vitro assays.

Beyond pharmaceutical applications, this compound has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have investigated its ability to act as an electron transport layer, demonstrating improved device performance in prototype OLEDs. These findings underscore its potential as a building block for next-generation electronic materials.

Environmental considerations have also come into play with this compound. Studies have examined its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 1-(2-Methoxynaphthalen-1-yl)-2-Methylpropan-2-ol (CAS No 2229463-31-) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with advancements in synthetic methods and application-driven research, positions it as a valuable asset in both academic and industrial settings. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in shaping future innovations.